An In-depth Technical Guide to 1,1-Diethoxyoctane-d10
An In-depth Technical Guide to 1,1-Diethoxyoctane-d10
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,1-Diethoxyoctane-d10 is the deuterium-labeled form of 1,1-diethoxyoctane (B1583685), also known as n-octyl aldehyde diethyl acetal (B89532). As a stable isotope-labeled compound, it serves as a valuable tool in various stages of research and development, particularly in pharmaceutical sciences. The incorporation of ten deuterium (B1214612) atoms into the two ethyl groups significantly increases its molecular weight, allowing it to be used as an internal standard in quantitative mass spectrometry-based assays. Furthermore, the kinetic isotope effect resulting from the C-D bonds can alter metabolic pathways, potentially leading to a more favorable pharmacokinetic profile compared to its non-deuterated counterpart. This guide provides a comprehensive overview of the technical aspects of 1,1-Diethoxyoctane-d10, including its physicochemical properties, a plausible synthetic route, analytical methodologies, and its applications in drug development.
Physicochemical Properties
The key physicochemical properties of 1,1-Diethoxyoctane-d10 and its non-deuterated analog are summarized in the table below for easy comparison. Data for the deuterated compound is limited in publicly available literature; therefore, some properties are inferred from its non-deuterated form.
| Property | 1,1-Diethoxyoctane-d10 | 1,1-Diethoxyoctane |
| Molecular Formula | C₁₂H₁₆D₁₀O₂[1] | C₁₂H₂₆O₂[2] |
| Molecular Weight | 212.40 g/mol [1] | 202.33 g/mol [2] |
| Appearance | Reported as a solid at room temperature[1] | Colorless liquid |
| Boiling Point | Not available | 115 °C at 20 mmHg |
| Density | Not available | 0.829 g/cm³ at 25 °C |
| Refractive Index | Not available | 1.414 - 1.420 at 20 °C |
| CAS Number | Not available | 54889-48-4[2] |
| Synonyms | n-Octyl aldehyde diethyl acetal-d10[1] | Octanal (B89490) diethyl acetal, n-Octanal diethyl acetal[2][3] |
Synthesis and Experimental Protocols
Proposed Synthesis of 1,1-Diethoxyoctane-d10
The synthesis of 1,1-Diethoxyoctane-d10 would likely involve the acid-catalyzed reaction of octanal with deuterated ethanol (B145695) (ethanol-d5).
Reaction:
Octanal + 2 Ethanol-d5 (B126515) → 1,1-Diethoxyoctane-d10 + H₂O
Experimental Protocol (Hypothetical):
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Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add octanal (1.0 eq).
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Reagent Addition: Add an excess of ethanol-d5 (a common deuterated solvent) to the flask, typically 2.5 to 3.0 equivalents.
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Catalyst: Introduce a catalytic amount of a strong acid, such as p-toluenesulfonic acid or a Lewis acid like zirconium tetrachloride[4].
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Reaction Conditions: The reaction mixture is heated to reflux. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).
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Workup: Upon completion, the reaction is cooled to room temperature. The acidic catalyst is neutralized with a mild base, such as sodium bicarbonate solution. The aqueous and organic layers are separated.
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Purification: The organic layer is washed with brine, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure. The crude product is then purified by fractional distillation or column chromatography to yield pure 1,1-Diethoxyoctane-d10.
Caption: Proposed synthesis of 1,1-Diethoxyoctane-d10.
Analytical Methodologies
The analysis of 1,1-Diethoxyoctane-d10 would primarily rely on mass spectrometry and nuclear magnetic resonance spectroscopy to confirm its identity, purity, and isotopic enrichment.
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of volatile compounds like acetals.
Experimental Protocol (Typical):
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Gas Chromatograph: An Agilent 6890N GC or equivalent.
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Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness HP-5MS, is suitable for separation.
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Injection: 1 µL of the sample, dissolved in a suitable solvent like dichloromethane, is injected in splitless mode.
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Inlet Temperature: 250°C.
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Oven Program: Initial temperature of 60°C held for 2 minutes, then ramped to 280°C at 10°C/min, and held for 5 minutes.
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Mass Spectrometer: A 5973 Mass Selective Detector or equivalent.
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Ionization: Electron Ionization (EI) at 70 eV.
The mass spectrum of the non-deuterated 1,1-diethoxyoctane shows characteristic fragments. For 1,1-Diethoxyoctane-d10, a shift in the molecular ion peak and key fragment ions corresponding to the mass of ten deuterium atoms would be expected.
Caption: A typical workflow for GC-MS analysis.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for structural elucidation. For 1,1-Diethoxyoctane-d10, the ¹H NMR spectrum would be significantly different from its non-deuterated counterpart due to the absence of signals from the ethyl groups. The signals from the octyl chain would remain. In the ¹³C NMR spectrum, the signals for the carbons in the deuterated ethyl groups would show coupling to deuterium, resulting in multiplets.
Applications in Drug Development
Deuterated compounds like 1,1-Diethoxyoctane-d10 are primarily used as internal standards in pharmacokinetic studies. The co-administration of a deuterated drug candidate with its non-deuterated analog allows for precise quantification by LC-MS/MS, as the two compounds co-elute but are distinguished by their mass-to-charge ratio.
The "deuterium effect" can also be exploited to improve the metabolic stability of a drug. The C-D bond is stronger than the C-H bond, which can slow down metabolic processes that involve the cleavage of these bonds, potentially leading to a longer half-life and reduced formation of toxic metabolites.
Caption: Applications in drug development.
Conclusion
1,1-Diethoxyoctane-d10 is a specialized chemical tool with significant applications in modern drug development and bioanalytical chemistry. While detailed experimental data for this specific compound is not widely published, its properties and behavior can be reliably inferred from its non-deuterated analog and the well-understood principles of isotope labeling. This guide provides a foundational understanding for researchers and scientists working with or considering the use of 1,1-Diethoxyoctane-d10 in their studies.
